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Compound of Interest

Compound Name: BFH772
CAS No.: 890128-81-1
Cat. No.: B1666941

Get Quote

Application Notes and Protocols for BFH772

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and experimental use of
BFH772, a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor 2
(VEGFR?2).

Introduction to BFH772

BFH772 is a small molecule inhibitor that selectively targets the ATP-binding site of the
VEGFR2 tyrosine kinase, effectively blocking its phosphorylation and downstream signaling.
This inhibition of the VEGF/VEGFR2 pathway makes BFH772 a valuable tool for studying
angiogenesis-related processes and for the development of anti-angiogenic therapies.

BFH772 Properties and Stock Solution Preparation

A summary of the key chemical and physical properties of BFH772 is provided in the table
below.
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Property Value Reference
Molecular Formula C23H16F3N303 [1112]
Molecular Weight 439.39 g/mol [1][2]
CAS Number 890128-81-1 [1]I3]

White to off-white crystalline
Appearance , [3]

solid

DMSO: = 76 mg/mL (172.97
Solubility mM)Ethanol: 76 mg/mL [1]

(172.97 mM)Water: Insoluble

Storage (Lyophilized)

-20°C for up to 36 months

[1]

Storage (Stock Solution)

-20°C for up to 1 month-80°C

for up to 2 years

[1]14]

Protocol for Preparing a 10 mM BFH772 Stock Solution

in DMSO

Materials:

BFH772 powder

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Anhydrous Dimethyl Sulfoxide (DMSO)

o Equilibrate the BFH772 powder and DMSO to room temperature.
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» Weigh out the desired amount of BFH772 powder. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 4.39 mg of BFH772.

e Add the appropriate volume of DMSO to the BFH772 powder. For a 10 mM solution, add 1
mL of DMSO to 4.39 mg of BFH772.

» Vortex the solution until the BFH772 is completely dissolved. Gentle warming in a 37°C
water bath can aid dissolution.

» Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to
avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 2 years).[1][4]

Note: For in vivo experiments, a common vehicle is 10% DMSO in 90% Corn QOil.[4] Prepare
this formulation fresh on the day of use.

BFH772 Mechanism of Action and Signaling
Pathway

BFH772 is a potent inhibitor of VEGFR2, a key receptor tyrosine kinase involved in
angiogenesis. The binding of Vascular Endothelial Growth Factor (VEGF) to VEGFR2 induces
receptor dimerization and autophosphorylation, initiating a cascade of downstream signaling
events that promote endothelial cell proliferation, migration, and survival. BFH772 competitively
binds to the ATP-binding pocket of the VEGFR2 kinase domain, preventing its
autophosphorylation and subsequent activation of downstream pathways such as the
RAS/RAF/MEK/ERK and PI3K/Akt pathways.
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Caption: BFH772 inhibits VEGFR2 autophosphorylation.
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Experimental Protocols

The following are detailed protocols for key experiments to assess the biological activity of
BFH772.

Western Blot for VEGFR2 Phosphorylation

This protocol is designed to determine the effect of BFH772 on VEGF-induced VEGFR2
phosphorylation in endothelial cells (e.g., HUVECS).

Materials:

e Human Umbilical Vein Endothelial Cells (HUVECS)

o Endothelial Growth Medium (EGM-2)

e Phosphate Buffered Saline (PBS)

e Recombinant human VEGF

e BFH772 stock solution

 Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
e Protein assay kit (e.g., BCA)

o SDS-PAGE gels and running buffer

» Transfer buffer and PVDF membrane

» Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

e Primary antibodies: anti-phospho-VEGFR2 (Tyr1175), anti-total-VEGFR2, anti-GAPDH
o HRP-conjugated secondary antibody

e Chemiluminescent substrate

Procedure:
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e Seed HUVECSs in 6-well plates and grow to 80-90% confluency.
o Starve the cells in serum-free medium for 4-6 hours.

o Pre-treat the cells with various concentrations of BFH772 (e.g., 0, 1, 10, 100 nM) for 1-2
hours.

» Stimulate the cells with VEGF (e.g., 50 ng/mL) for 10-15 minutes.
o Wash the cells with ice-cold PBS and lyse them with lysis buffer.
» Determine the protein concentration of each lysate.

e Separate equal amounts of protein (e.g., 20-30 pg) by SDS-PAGE and transfer to a PVDF
membrane.

e Block the membrane with blocking buffer for 1 hour at room temperature.
e Incubate the membrane with primary antibodies overnight at 4°C.

e Wash the membrane with TBST and incubate with HRP-conjugated secondary antibody for 1
hour at room temperature.

e Wash the membrane again and detect the signal using a chemiluminescent substrate.[5][6]

Cell Proliferation (MTT) Assay

This assay measures the effect of BFH772 on the proliferation of endothelial cells.
Materials:

HUVECs

EGM-2

BFH772 stock solution

96-well plates
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e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e Solubilization solution (e.g., DMSO or 0.01 M HCI in 10% SDS)
e Microplate reader
Procedure:

e Seed HUVECSs in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to
adhere overnight.

o Replace the medium with fresh medium containing various concentrations of BFH772 (e.g.,
0.1 nM to 10 uM).

 Incubate the plate for 48-72 hours at 37°C in a COz2 incubator.
e Add 10 pL of MTT solution to each well and incubate for 4 hours at 37°C.[7]
e Add 100 pL of solubilization solution to each well and incubate overnight at 37°C in the dark.

o Measure the absorbance at 570 nm using a microplate reader.[7][8]

HUVEC Tube Formation Assay

This assay assesses the ability of BFH772 to inhibit the formation of capillary-like structures by
endothelial cells in vitro.

Materials:

e HUVECs

e EGM-2

o BFH772 stock solution

e Basement membrane extract (e.g., Matrigel®)

o 96-well plates
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Calcein AM (for visualization)

Procedure:

Thaw the basement membrane extract on ice and coat the wells of a 96-well plate (50
pL/well).

Incubate the plate at 37°C for 30-60 minutes to allow the gel to solidify.

Resuspend HUVECSs in medium containing various concentrations of BFH772.

Seed the cells onto the solidified gel at a density of 10,000-20,000 cells/well.[3]

Incubate the plate for 4-18 hours at 37°C.

Visualize the tube formation using a microscope. For quantification, the cells can be stained
with Calcein AM and the tube length and number of branches can be measured using image
analysis software.[3][9][10]

Safety and Handling

BFH772 is a research chemical and should be handled with appropriate safety precautions.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-
resistant gloves.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated
area or a chemical fume hood.

Storage: Store in a tightly sealed container in a cool, dry place.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. For
detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
[11][12]

In Vivo Experiments
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For in vivo studies, BFH772 can be administered orally. A typical starting dose is 3 mg/kg once
daily.[4] The formulation, dosing schedule, and animal model should be optimized for each
specific study. All animal experiments must be conducted in accordance with institutional and
national guidelines for the care and use of laboratory animals.[13][14][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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